2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H15ClN4O4/c23-14-6-8-15(9-7-14)25-22(29)18-17-3-1-2-12-26(17)20(19(18)24)21(28)13-4-10-16(11-5-13)27(30)31/h1-12H,24H2,(H,25,29)
• InChI Key: KICNIKOBIDCYTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(N2C=C1)C(=O)C3=CC=C(C=C3)[N+](=O)[O-])N)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClN4O4
• Molecular Weight: 434.8 g/mol

Description

2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide, also known as CNI-1493, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the late 1990s by scientists at the pharmaceutical company Pfizer, who were investigating the anti-inflammatory properties of a series of indolizine derivatives. Since then, CNI-1493 has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects.

Scientific Research Applications

Imidazole Derivatives and Their Antitumor Activity

Imidazole derivatives, including compounds like "2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide," have been reviewed for their antitumor activity. These compounds are notable for their potential in the development of new antitumor drugs. Bis(2-chloroethyl)amino derivatives of imidazole and related structures have shown active properties, with some advancing past preclinical testing stages. This suggests the compound could have applications in cancer research or therapy due to its structural similarity to active antitumor agents (Iradyan et al., 2009).

Quinoxaline: Synthesis and Antitumoral Properties

Quinoxaline and its analogs, bearing structural resemblance to indolizine derivatives, are explored for their antitumoral properties. These compounds serve various roles, including as catalysts' ligands, and are involved in the synthesis that can lead to derivatives with significant biological activities. The synthesis and modification of such heterocyclic compounds could infer similar synthetic pathways and applications for "2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide," particularly in drug development and research (Pareek & Kishor, 2015).

Functionalized Quinazolines and Pyrimidines for Optoelectronic Materials

Research into quinazoline and pyrimidine derivatives, which share some chemical features with the compound of interest, highlights their use in optoelectronic materials. This indicates a potential application of "2-amino-N-(4-chlorophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide" in the development of materials for electronic devices, luminescent elements, and photoelectric conversion elements, due to its structural complexity and potential for modification (Lipunova et al., 2018).